Cas no 627522-89-8 (1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl-)
627522-89-8 structure
Product Name:1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl-
CAS No:627522-89-8
MF:C30H56N2
MW:444.779048919678
CID:432854
PubChem ID:16076587
Update Time:2025-04-19
1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl-
- N-octadecyl-N'-(4-phenylbutan-2-yl)ethane-1,2-diamine
- N~1~-Octadecyl-N~2~-(4-phenylbutan-2-yl)ethane-1,2-diamine
- 627522-89-8
- DTXSID80581923
- N'-(1-methyl-3-phenyl-propyl)-N-octadecyl-ethane-1,2-diamine
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- Inchi: 1S/C30H56N2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-26-31-27-28-32-29(2)24-25-30-22-19-18-20-23-30/h18-20,22-23,29,31-32H,3-17,21,24-28H2,1-2H3
- InChI Key: OFCDYOSPJWTJTE-UHFFFAOYSA-N
- SMILES: N(CCNC(C)CCC1C=CC=CC=1)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 444.44468
- Monoisotopic Mass: 444.444349795g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 24
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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